Cas no 1219901-82-2 (1-(3,4-dimethylphenyl)-3-(1-hydroxycyclopentyl)methylurea)

• Product Name: 1-(3,4-dimethylphenyl)-3-(1-hydroxycyclopentyl)methylurea
• CAS No: 1219901-82-2
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 5798952
• PubChem ID: 49670589
• Update Time: 2025-08-05

1-(3,4-dimethylphenyl)-3-(1-hydroxycyclopentyl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-(1-hydroxycyclopentyl)methylurea
• SR-01000925633
• F5857-6412
• 1-(3,4-dimethylphenyl)-3-[(1-hydroxycyclopentyl)methyl]urea
• SR-01000925633-1
• CHEMBL3439639
• 1219901-82-2
• VU0525702-1
• AKOS024524672
• 1-(3,4-dimethylphenyl)-3-((1-hydroxycyclopentyl)methyl)urea

• Inchi： 1S/C15H22N2O2/c1-11-5-6-13(9-12(11)2)17-14(18)16-10-15(19)7-3-4-8-15/h5-6,9,19H,3-4,7-8,10H2,1-2H3,(H2,16,17,18)
• InChI Key： USLZOFJGHJYJGA-UHFFFAOYSA-N
• SMILES： OC1(CNC(NC2C=CC(C)=C(C)C=2)=O)CCCC1

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-(3,4-dimethylphenyl)-3-(1-hydroxycyclopentyl)methylurea

Professional Introduction to 1-(3,4-dimethylphenyl)-3-(1-hydroxycyclopentyl)methylurea (CAS No. 1219901-82-2)

1-(3,4-dimethylphenyl)-3-(1-hydroxycyclopentyl)methylurea, identified by its CAS number CAS No. 1219901-82-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The compound combines a 3,4-dimethylphenyl group with a 1-hydroxycyclopentylmethyl moiety, creating a scaffold that may exhibit interesting biological activities. In recent years, there has been growing interest in exploring such hybrid structures for their pharmacological properties.

The 3,4-dimethylphenyl group is a common aromatic moiety found in many pharmaceuticals, known for its ability to modulate receptor interactions and enhance metabolic stability. This part of the molecule contributes to the overall lipophilicity and binding affinity of the compound. On the other hand, the 1-hydroxycyclopentylmethyl group introduces a cyclic structure that can influence the compound's solubility and bioavailability. The presence of both these functional groups makes 1-(3,4-dimethylphenyl)-3-(1-hydroxycyclopentyl)methylurea a promising candidate for further investigation.

In the realm of drug discovery, the synthesis and characterization of novel compounds are crucial steps toward developing new therapeutic agents. The structural complexity of 1-(3,4-dimethylphenyl)-3-(1-hydroxycyclopentyl)methylurea presents both challenges and opportunities for medicinal chemists. The synthesis involves multiple steps, including the formation of the urea linkage between the phenyl and cyclopentyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

The biological activity of 1-(3,4-dimethylphenyl)-3-(1-hydroxycyclopentyl)methylurea has been a subject of extensive research. Preliminary studies have suggested that this compound may exhibit properties relevant to various therapeutic areas. For instance, its structure resembles known bioactive molecules that target enzymes and receptors involved in inflammation and pain modulation. The hydroxyl group in the 1-hydroxycyclopentylmethyl moiety is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets.

The pharmacokinetic profile of 1-(3,4-dimethylphenyl)-3-(1-hydroxycyclopentyl)methylurea is another critical aspect that has been investigated. Computational modeling techniques have been used to predict its absorption, distribution, metabolism, and excretion (ADME) properties. These studies indicate that the compound may possess favorable pharmacokinetic characteristics, including good oral bioavailability and moderate metabolic clearance. Such attributes are essential for developing a drug candidate that can be effectively administered to patients.

In recent years, there has been a surge in the use of computational methods to accelerate drug discovery processes. Virtual screening and molecular docking studies have been employed to identify potential binding interactions between 1-(3,4-dimethylphenyl)-3-(1-hydroxycyclopentyl)methylurea and biological targets. These studies have provided valuable insights into the compound's mechanism of action and have helped guide further optimization efforts. For example, docking simulations have revealed that this molecule can interact with specific amino acid residues in target proteins, suggesting potential therapeutic effects.

The synthesis of analogs of 1-(3,4-dimethylphenyl)-3-(1-hydroxycyclopentyl)methylurea has also been explored as a means to enhance its pharmacological properties. By modifying various functional groups within the molecule, researchers aim to improve its potency, selectivity, and pharmacokinetic profile. Such modifications can be guided by structure-activity relationship (SAR) studies, which correlate changes in molecular structure with changes in biological activity.

The role of natural products in drug discovery has not been overlooked in the context of 1-(3,4-dimethylphenyl)-3-(1-hydroxycyclopentyl)methylurea. Many bioactive compounds isolated from plants and microorganisms share structural similarities with synthetic molecules like this one. By studying natural product scaffolds, researchers can gain inspiration for designing new drug candidates with improved efficacy and reduced side effects.

The future directions for research on 1-(3,4-dimethylphenyl)-3-(1-hydroxycyclopentyl)methylurea are multifaceted. Further investigations into its biological activity will be crucial for determining its potential therapeutic applications. Additionally, preclinical studies will be necessary to assess its safety and efficacy before it can be considered for clinical trials. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in advancing this compound from laboratory research to potential clinical use.